Ethanone, 1-(4-chloro-3-fluorophenyl)-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-

• Molecular Formula: C14H20ClFO2Si
• Molecular Weight: 302.84 g/mol
• IUPAC Name: 2-[tert-butyl(dimethyl)silyl]oxy-1-(4-chloro-3-fluorophenyl)ethanone
• InChI: InChI=1S/C14H20ClFO2Si/c1-14(2,3)19(4,5)18-9-13(17)10-6-7-11(15)12(16)8-10/h6-8H,9H2,1-5H3
• InChI Key: PUKXPXHAEQJRKP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCC(=O)C1=CC(=C(C=C1)Cl)F

Description

Ethanone, 1-(4-chloro-3-fluorophenyl)-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- is a useful research compound. Its molecular formula is C14H20ClFO2Si and its molecular weight is 302.84 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 60 (15.12 g, 64.79 mmol) and THF (50 mL) cooled to 0° C. was added dropwise (4-chloro-3-fluorophenyl)magnesium bromide (226.8 mL, 113.4 mmol) and the solution was stirred at 0° C. for 2 h. Saturated NH4Cl was added and the reaction was extracted with DCM. The organic layer was separated, dried, filtered and concentrated. The crude product was purified by passage through a SiO2 plug eluting with 5% EtOAc/hexane to afford 18.36 g (93.6%) of 2-(tert-butyldimethylsilyloxy)-1-(4-chloro-3-fluorophenyl)ethanone (62).